Cas no 6627-99-2 (2-bromo-3-methyl-1-(morpholin-4-yl)butan-1-one)

• Product Name: 2-bromo-3-methyl-1-(morpholin-4-yl)butan-1-one
• CAS No: 6627-99-2
• MF: C₉H₁₆BrNO₂
• MW: 250.132842063904
• MDL: MFCD00023352
• CID: 2626563
• PubChem ID: 246775
• Update Time: 2025-04-21

2-bromo-3-methyl-1-(morpholin-4-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-methyl-1-(morpholin-4-yl)butan-1-one
• G35642
• 684-740-5
• AKOS000191030
• SCHEMBL5206904
• 4-(2-BROMOISOVALERYL)-MORPHOLINE
• 2-bromo-3-methyl-1-morpholin-4-ylbutan-1-one
• 2-Bromo-3-methyl-1-(4-morpholinyl)-1-butanone
• DTXCID701682670
• 6627-99-2
• DTXSID901251879
• NSC60271
• EN300-29146
• GAA62799
• NSC-60271
• 2-Bromo-3-methyl-1-morpholinobutan-1-one

• MDL： MFCD00023352
• Inchi： 1S/C9H16BrNO2/c1-7(2)8(10)9(12)11-3-5-13-6-4-11/h7-8H,3-6H2,1-2H3
• InChI Key： WRMJBKOESLCMKX-UHFFFAOYSA-N
• SMILES： BrC(C(N1CCOCC1)=O)C(C)C

Computed Properties

• Exact Mass: 249.03648
• Monoisotopic Mass: 249.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.364
• Boiling Point: 330°C at 760 mmHg
• Flash Point: 153.4°C
• Refractive Index: 1.505
• PSA: 29.54
• LogP: 1.20260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines